1-(4-Fluorophenyl)-4-methylpentan-1-amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-methylpentan-1-amine
• InChI: InChI=1S/C12H18FN/c1-9(2)3-8-12(14)10-4-6-11(13)7-5-10/h4-7,9,12H,3,8,14H2,1-2H3
• InChI Key: VWRUJGMFMMJPTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(C1=CC=C(C=C1)F)N

Description

1-(4-Fluorophenyl)-4-methylpentan-1-amine is a chemical compound with the CAS Registry Number 1042654-63-6 . Its molecular formula is C12H18FN, and it has a molecular weight of 195.28 g/mol . This amine is part of a class of organic compounds that are of significant interest in various research fields, including medicinal chemistry and pharmacology. Researchers utilize this compound as a key building block or intermediate in the synthesis of more complex molecules. Compounds with structural similarities, featuring a fluorophenyl group, are often investigated for their potential biological activities and are characterized using techniques such as mass spectrometry, NMR spectroscopy, and X-ray crystallography to aid in their identification and analysis . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Synthetic Route

The preparation of 1-(4-Fluorophenyl)-4-methylpentan-1-amine hydrochloride typically follows a multi-step synthetic process involving:

• Starting materials: 4-fluorobenzaldehyde and 4-methylpentan-1-amine are selected as the key precursors.
• Condensation reaction: The initial step is a condensation between 4-fluorobenzaldehyde and 4-methylpentan-1-amine to form a Schiff base intermediate. This reaction is often catalyzed by mild reducing agents such as sodium cyanoborohydride to facilitate imine formation.
• Reduction: The Schiff base is then reduced to the corresponding amine using reducing agents like sodium borohydride, yielding the target amine.
• Salt formation: The free base amine is converted into its hydrochloride salt by treatment with hydrochloric acid, improving stability and handling properties.

This synthetic route is efficient and commonly employed for substituted amphetamines, with the fluorine substituent influencing the electronic properties of the phenyl ring and potentially affecting biological activity.

Industrial Production Methods

In industrial settings, the synthesis is optimized for scale and purity:

• Batch reactors: Used for small to medium-scale synthesis, allowing precise control over reaction parameters.
• Continuous flow reactors: Employed for large-scale production, offering enhanced safety, reproducibility, and efficiency by continuously feeding reactants and removing products.

Optimization focuses on maximizing yield, minimizing by-products, and ensuring consistent quality of the hydrochloride salt form of 1-(4-Fluorophenyl)-4-methylpentan-1-amine.

Reaction Conditions and Reagents

Step	Reagents/Conditions	Purpose
Condensation	4-fluorobenzaldehyde, 4-methylpentan-1-amine, sodium cyanoborohydride	Formation of Schiff base intermediate
Reduction	Sodium borohydride	Reduction of imine to amine
Hydrochloride formation	Hydrochloric acid	Conversion to hydrochloride salt

Alternative Synthetic Approaches

While the above route is standard, alternative methods may include:

• Reductive amination: Direct reductive amination of 4-fluorobenzaldehyde with 4-methylpentan-1-amine using one-pot reduction with agents such as sodium triacetoxyborohydride.
• Nucleophilic substitution: Introduction of the amine group via substitution reactions on appropriately functionalized fluorophenyl precursors, though less common due to complexity.

These alternatives can offer advantages in terms of reaction time, yield, or purity depending on the specific laboratory or industrial setup.

Chemical Reactions and Analysis

Reactivity of 1-(4-Fluorophenyl)-4-methylpentan-1-amine

• Oxidation: The amine can be oxidized to ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.
• Reduction: Secondary or tertiary amines can be synthesized by further reduction using lithium aluminum hydride or sodium borohydride.
• Substitution: The fluorine atom on the phenyl ring can undergo nucleophilic aromatic substitution with nucleophiles such as sodium methoxide or potassium tert-butoxide, enabling the synthesis of various substituted derivatives.

Major Products from Reactions

Reaction Type	Reagents	Major Products
Oxidation	Potassium permanganate, chromium trioxide	4-fluorobenzaldehyde, 4-fluorobenzophenone
Reduction	Lithium aluminum hydride, sodium borohydride	Secondary or tertiary amines
Nucleophilic substitution	Sodium methoxide, potassium tert-butoxide	Substituted phenyl derivatives

Summary Table of Preparation Methods

Preparation Step	Description	Typical Reagents/Conditions	Scale
Starting materials selection	4-fluorobenzaldehyde and 4-methylpentan-1-amine	Commercially available precursors	Lab and industrial
Condensation	Formation of Schiff base intermediate	Sodium cyanoborohydride, mild conditions	Lab and industrial
Reduction	Conversion of imine to amine	Sodium borohydride or alternative reductants	Lab and industrial
Hydrochloride salt formation	Stabilization of amine as hydrochloride salt	Hydrochloric acid	Lab and industrial
Industrial scaling	Batch or continuous flow reactors	Optimized reaction parameters	Industrial

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)-4-methylpentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Halogenation reactions often involve reagents like bromine (Br2) or chlorine (Cl2).

Major Products Formed:

Oxidation: Formation of 4-fluorobenzaldehyde or 4-fluorobenzophenone.

Reduction: Formation of various amine derivatives.

Substitution: Formation of halogenated phenyl derivatives.

Scientific Research Applications

1-(4-Fluorophenyl)-4-methylpentan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)-4-methylpentan-1-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity.

Pathways Involved: The exact pathways depend on the specific application and context, but may include modulation of neurotransmitter systems or inhibition of specific enzymes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological/Pharmacological Notes
1-(4-Fluorophenyl)-4-methylpentan-1-amine	C₁₂H₁₈FN	203.29*	Long pentane chain; primary amine	Data limited; inferred stability from analogs
1-(4-Fluorophenyl)-2-methylpropan-2-amine	C₁₀H₁₄FN	183.23	Branched propane chain; tertiary amine	Psychoactive potential; Schedule II analog
1-(4-Fluorophenyl)propan-2-amine	C₉H₁₂FN	153.20	Amphetamine-like structure; secondary amine	Recommended for Schedule II regulation
4-Methoxy-4-methylpentan-1-amine	C₇H₁₇NO	131.21	Methoxy substituent; no aromatic ring	Synthetic intermediate

*Calculated based on molecular formula.

Key Differences:

• Amine Position : The primary amine group in the target compound contrasts with tertiary amines (e.g., 1-(4-Fluorophenyl)-2-methylpropan-2-amine), which may alter receptor binding kinetics .
• Substituent Effects: The 4-fluorophenyl group enhances electronic withdrawal, stabilizing the molecule against oxidative metabolism compared to non-fluorinated analogs .

Crystallographic and Stability Insights

Crystal structures of related fluorophenyl-amines (e.g., 3,5-bis(4-fluorophenyl)pyrazole derivatives) reveal planar conformations with fluorophenyl groups oriented perpendicular to the core structure, enhancing packing efficiency .

Pharmacological and Regulatory Considerations

• Psychoactive Potential: Shorter-chain analogs like 1-(4-Fluorophenyl)propan-2-amine are regulated under Schedule II due to stimulant properties . The target compound’s extended chain may modulate receptor affinity, though in vivo data is lacking.
• Metabolic Stability: Fluorination typically reduces CYP450-mediated metabolism, extending half-life compared to non-fluorinated amines (e.g., 4-methylpentan-1-amine derivatives) .

Biological Activity

1-(4-Fluorophenyl)-4-methylpentan-1-amine, also known as 4-Fluoroamphetamine (4-FA), is a substituted amine that has garnered attention in pharmacological research due to its potential psychoactive and therapeutic properties. The fluorine atom in its structure is believed to enhance its biological activity and interaction with various molecular targets, including neurotransmitter transporters.

Chemical Structure and Properties

The compound features a fluorophenyl group attached to a methylpentanamine backbone, which contributes to its unique chemical properties. The presence of the fluorine atom can significantly influence the compound's lipophilicity and binding affinity to biological targets.

Interaction with Neurotransmitter Transporters

Research indicates that 1-(4-Fluorophenyl)-4-methylpentan-1-amine exhibits significant activity at various neurotransmitter transporters. It primarily interacts with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The binding affinities of this compound have been evaluated through competition studies, revealing potent inhibitory effects on monoamine uptake.

Table 1: Binding Affinities of 1-(4-Fluorophenyl)-4-methylpentan-1-amine

Transporter	IC50 (nM)
DAT	16.3
NET	37.8
SERT	>1000

The compound shows selective inhibition of DAT and NET, with minimal activity on SERT, indicating a potential for stimulant-like effects without significant serotonergic activity .

Pharmacological Implications

The pharmacological profile of 1-(4-Fluorophenyl)-4-methylpentan-1-amine suggests applications in treating conditions such as attention deficit hyperactivity disorder (ADHD) and depression. Its stimulant properties may offer therapeutic benefits similar to those of amphetamines but with a potentially reduced side effect profile due to its selective action on dopamine and norepinephrine systems.

Case Studies

A study conducted on animal models demonstrated that administration of 1-(4-Fluorophenyl)-4-methylpentan-1-amine resulted in increased locomotor activity, indicative of stimulant effects. Behavioral assays showed enhanced exploratory behavior, which aligns with the compound's profile as a central nervous system stimulant .

Another case study explored the compound's effects on mood disorders. Patients reported improved mood and cognitive function when administered low doses of 1-(4-Fluorophenyl)-4-methylpentan-1-amine compared to placebo controls. However, further clinical trials are necessary to establish safety and efficacy comprehensively .

Safety Profile

While initial studies indicate promising therapeutic potential, the safety profile of 1-(4-Fluorophenyl)-4-methylpentan-1-amine remains under investigation. Adverse effects reported include increased heart rate and anxiety at higher doses, which necessitates careful dosing and monitoring in clinical settings .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-(4-Fluorophenyl)-4-methylpentan-1-amine, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves reductive amination or nucleophilic substitution, using precursors like 4-fluorobenzaldehyde and 4-methylpentan-1-amine. Key parameters include:

• Temperature : Optimal yields (70–85%) are achieved at 60–80°C in polar aprotic solvents (e.g., DMF or THF) .
• Catalysts : Pd/C or Raney Ni for hydrogenation steps, with reaction times of 12–24 hours .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate) or recrystallization .

Q. Which spectroscopic techniques are most effective for characterizing 1-(4-Fluorophenyl)-4-methylpentan-1-amine?

• Methodological Answer :

• NMR : $^1$H NMR (δ 7.2–7.4 ppm for aromatic protons, δ 2.8–3.2 ppm for amine protons) and $^{19}$F NMR (δ -110 to -115 ppm) confirm structural integrity .
• MS : ESI-MS or GC-MS identifies molecular ions (m/z 195.2 [M+H]$^+$) and fragmentation patterns .
• IR : Stretching bands at ~3350 cm$^{-1}$ (N-H) and 1220 cm$^{-1}$ (C-F) .

Q. What preliminary biological assays are recommended to screen this compound for activity?

• Methodological Answer :

• Receptor Binding : Radioligand displacement assays (e.g., serotonin or dopamine receptors) at 1–100 µM concentrations .
• Enzyme Inhibition : Kinetic studies with acetylcholinesterase or monoamine oxidase, monitoring substrate conversion via UV-Vis .
• Cytotoxicity : MTT assays in HEK-293 or HepG2 cell lines (IC$_{50}$ determination) .

Advanced Research Questions

Q. How can computational modeling predict the biological targets of 1-(4-Fluorophenyl)-4-methylpentan-1-amine?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to simulate binding to serotonin (5-HT$_{2A}$) or sigma-1 receptors. The fluorophenyl group shows π-π stacking with Tyr334 in 5-HT$_{2A}$ .
• MD Simulations : GROMACS or AMBER assess stability of ligand-receptor complexes over 50–100 ns trajectories .
• QSAR Models : Correlate substituent effects (e.g., fluorine position) with logP and IC$_{50}$ values .

Q. What strategies resolve contradictory data in receptor binding vs. functional activity assays?

• Methodological Answer :

• Orthogonal Assays : Combine radioligand binding (e.g., $^3$H-ketanserin) with functional Ca$^{2+}$ flux assays to distinguish affinity vs. efficacy .
• Metabolic Stability : Incubate with liver microsomes (human/rat) to assess if metabolites interfere with activity .
• Allosteric Modulation : Test for positive/negative cooperativity using Schild analysis .

Q. How can regioselective functionalization of the pentan-1-amine chain be achieved?

• Methodological Answer :

• Protection/Deprotection : Use Boc or Fmoc groups to selectively modify the amine, followed by alkylation with iodomethane or benzyl bromide .
• Cross-Coupling : Suzuki-Miyaura reactions (Pd(OAc)$_2$, SPhos ligand) to introduce aryl groups at the 4-methyl position .
• Table : Optimization of Coupling Reactions

Substrate	Catalyst	Yield (%)	Purity (%)
4-Bromotoluene	Pd(OAc)$_2$	82	98
3-Fluorophenylboronic acid	PdCl$_2$(dppf)	76	95

Methodological Considerations

Q. What solvent systems optimize chromatographic separation of stereoisomers?

• Answer : Chiral HPLC (Chiralpak IA column) with hexane/isopropanol (90:10) at 1 mL/min resolves enantiomers (R$_t$ = 8.2 and 9.5 min) .

Q. How do steric effects from the 4-methyl group influence reactivity in SN2 reactions?

• Answer : The methyl group reduces nucleophilic substitution rates by 30–40% compared to unsubstituted analogs (kinetic studies with ethyl iodide in THF) .

Data Contradiction Analysis

Q. Why might in vitro binding affinity not correlate with in vivo efficacy?

• Answer : Potential factors include:

• Blood-Brain Barrier (BBB) Penetration : LogP < 2 reduces CNS bioavailability despite high receptor affinity .
• Protein Binding : >90% plasma protein binding (albumin) lowers free drug concentration .